Cas no 1183864-72-3 (2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine)

• Product Name: 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine
• CAS No: 1183864-72-3
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• CID: 5157452
• Update Time: 2025-10-30

2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-2-(pyrrolidin-1-yl)ethanamine
• 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine

• Inchi： 1S/C12H16Cl2N2/c13-10-5-9(6-11(14)7-10)12(8-15)16-3-1-2-4-16/h5-7,12H,1-4,8,15H2
• InChI Key： ILAKADBIJAKXKR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CN)N1CCCC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine

Introduction to 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine (CAS No. 1183864-72-3)

2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1183864-72-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents. The structural features of this molecule, particularly its 3,5-dichloro-substituted phenyl moiety and the pyrrolidin-1-yl ethylamine side chain, contribute to its unique chemical and pharmacological properties.

The 3,5-dichloro-phenyl group is a key structural element that enhances the lipophilicity and binding affinity of the molecule, which are critical factors in drug design. This substitution pattern is commonly found in bioactive compounds due to its ability to modulate electronic and steric interactions with biological targets. In contrast, the pyrrolidin-1-yl ethylamine moiety introduces a nitrogen-rich heterocyclic ring, which is known for its role in stabilizing pharmacophoric interactions and improving metabolic stability. The combination of these structural components makes 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high precision. Studies have suggested that the 3,5-dichloro-phenyl group may interact with hydrophobic pockets of protein targets, while the pyrrolidin-1-yl ethylamine moiety could form hydrogen bonds or participate in π-stacking interactions. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown considerable interest in this class of compounds due to their potential applications in treating various diseases. For instance, derivatives of 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine have been explored as candidates for antiviral, anticancer, and anti-inflammatory therapies. Preliminary in vitro studies have demonstrated promising activity against certain enzymatic targets, suggesting that further investigation is warranted. The compound's ability to modulate key biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain detailed insights into how 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine interacts with its biological targets. These structural insights are crucial for optimizing drug candidates by enhancing binding affinity, selectivity, and pharmacokinetic properties.

The synthesis of 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yl-ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the synthesis process. These advances have not only improved the accessibility of the compound but also paved the way for exploring its derivatives through combinatorial chemistry approaches.

In conclusion, 2-(3,5-Dichloro-phenyl)-2-pyrrolidin-1-yilethylamine (CAS No. 1183864-72) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents. Ongoing studies are expected to yield valuable insights into its biological activities and mechanisms of action, which could accelerate the discovery of new drugs targeting various diseases.